2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-(thiadiazol-4-ylmethyl)aniline
• InChI: InChI=1S/C10H10ClN3S/c1-7-2-3-10(9(11)4-7)12-5-8-6-15-14-13-8/h2-4,6,12H,5H2,1H3
• InChI Key: UIGFRAOPNZYQRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CSN=N2)Cl

Description

2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a halogen-substituted aniline derivative featuring a 1,2,3-thiadiazole moiety linked via a methylene group. The chlorine substituent at the 2-position and methyl group at the 4-position of the aniline ring modulate electronic and steric effects, influencing reactivity, solubility, and bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline typically involves the reaction of 2-chloro-4-methylaniline with a thiadiazole derivative. One common method includes the reaction of 2-chloro-4-methylaniline with 1,2,3-thiadiazole-4-carboxaldehyde in the presence of a suitable catalyst and solvent under controlled temperature and pressure conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may include steps such as purification through recrystallization or chromatography to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: Halogen substitution reactions can occur, where the chlorine atom is replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits antimicrobial and antifungal properties, making it useful in the development of new antibiotics.

Medicine: Potential anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the production of agrochemicals and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and proteins, inhibiting their activity.

Pathways Involved: It can interfere with DNA replication and repair mechanisms, leading to cell cycle arrest and apoptosis in cancer cells.

Comparison with Similar Compounds

Comparative Analysis of Structural Features

The compound’s structural analogs differ primarily in the halogen substituent (F, Cl, Br) on the aniline ring and heterocyclic attachments. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (X)	Heterocycle
2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (Target Compound)	C₁₀H₁₀ClN₃S	239.52*	Cl (2-position)	1,2,3-Thiadiazole
4-Fluoro-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	C₁₀H₁₀FN₃S	223.27	F (4-position)	1,2,3-Thiadiazole
4-Bromo-2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	C₁₀H₁₀BrN₃S	283.97*	Br (4-position)	1,2,3-Thiadiazole
4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	C₁₀H₁₀BrN₃S	284.23	Br (4-position)	1,3-Thiazole

*Calculated based on atomic weights.

Key Observations :

• Halogen Effects : Chlorine (Cl) offers intermediate electronegativity and steric bulk compared to fluorine (F) and bromine (Br). This balance may optimize lipophilicity for membrane permeability in agrochemical applications.
• Heterocycle Differences: The 1,2,3-thiadiazole ring (vs.

Physicochemical Properties and Molecular Data

Property	Target Compound (Cl)	Fluoro Analog	Bromo Analog (Thiadiazole)
Molecular Weight	239.52	223.27	283.97
Lipophilicity (logP)	Estimated ~3.2*	~2.8 (lower than Cl)	~3.8 (higher than Cl)
Solubility	Moderate (organic solvents)	Higher polarity due to F	Lower aqueous solubility

*Predicted using substituent contributions.

The chlorine substituent likely enhances lipophilicity compared to fluorine, favoring interactions with hydrophobic biological targets. Bromine’s larger size may further increase logP but reduce solubility.

A. Antimicrobial Activity

Halogenated anilines often exhibit antimicrobial properties. For example:

• Fluoro analog : Fluorine’s electronegativity may enhance hydrogen bonding with target enzymes, improving inhibition potency but increasing metabolic stability due to C-F bond strength .
• Chloro analog : Chlorine’s moderate lipophilicity could improve cell membrane penetration, enhancing bioavailability in plant or bacterial systems.
• Bromo analog : Increased steric bulk may reduce binding efficiency but prolong residual activity in environmental applications .

B. Herbicidal Potential

Thiadiazole-containing compounds are known herbicides (e.g., sulfentrazone). The target compound’s chlorine substituent may mimic the electron-withdrawing effects of nitro groups in commercial herbicides, disrupting photosynthetic electron transport .

Biological Activity

2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a compound that belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial properties, potential therapeutic applications, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• CAS Number: 1156889-68-7

Antimicrobial Properties

Thiadiazole derivatives have been extensively studied for their antimicrobial properties. The presence of the thiadiazole ring in 2-chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline contributes significantly to its biological activity. Research indicates that compounds containing the 1,3,4-thiadiazole moiety exhibit:

• Antibacterial Activity: Effective against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus, with minimum inhibitory concentrations (MICs) often reported in the range of 32–42 μg/mL .
• Antifungal Activity: Notable effects against fungal strains like Aspergillus niger and Candida albicans, with some derivatives showing inhibition rates comparable to standard antifungal agents .

Microorganism	Activity	MIC (μg/mL)
Staphylococcus aureus	Antibacterial	32–42
Bacillus cereus	Antibacterial	32–42
Aspergillus niger	Antifungal	24–26
Candida albicans	Antifungal	24–26

The biological activity of thiadiazole derivatives is often attributed to their ability to interact with microbial enzymes and disrupt cellular processes. The halogen substituents on the phenyl ring enhance antibacterial potency by increasing lipophilicity and facilitating cell membrane penetration .

Study on Antimicrobial Efficacy

A recent study evaluated various thiadiazole derivatives, including 2-chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline, against a panel of bacterial and fungal strains. The results demonstrated significant antibacterial and antifungal activities, particularly against resistant strains. The study highlighted that compounds with halogen substitutions exhibited superior efficacy compared to their non-halogenated counterparts .

Synergistic Effects with Other Compounds

Research has shown that combining thiadiazole derivatives with other antimicrobial agents can lead to synergistic effects. For instance, the combination of 2-chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline with fluconazole resulted in enhanced antifungal activity against resistant Candida strains. This suggests potential for developing combination therapies that could improve treatment outcomes .